Cas no 140382-99-6 (1,4-Butanedione, 1,4-bis(4-hexylphenyl)-)

• Product Name: 1,4-Butanedione, 1,4-bis(4-hexylphenyl)-
• CAS No: 140382-99-6
• MF: C₂₈H₃₈O₂
• MW: 406.600128650665
• CID: 1286070
• Update Time: 2024-08-03

1,4-Butanedione, 1,4-bis(4-hexylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione, 1,4-bis(4-hexylphenyl)-

• Inchi： 1S/C28H38O2/c1-3-5-7-9-11-23-13-17-25(18-14-23)27(29)21-22-28(30)26-19-15-24(16-20-26)12-10-8-6-4-2/h13-20H,3-12,21-22H2,1-2H3
• InChI Key： AFBRMGOQFXGYPJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CCCCCC)C=C1)(=O)CCC(C1=CC=C(CCCCCC)C=C1)=O

Computed Properties

• Exact Mass: 406.28734

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 550.8±50.0 °C(Predicted)
• PSA: 34.14